Cas no 143305-98-0 (1H-Indole-1-ethanamine,N-methyl-N-phenyl-)

• Product Name: 1H-Indole-1-ethanamine,N-methyl-N-phenyl-
• CAS No: 143305-98-0
• MF: C₁₇H₁₈N₂
• MW: 250.338223934174
• CID: 184979
• PubChem ID: 126739
• Update Time: 2025-04-19

1H-Indole-1-ethanamine,N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-ethanamine,N-methyl-N-phenyl-
• N-(2-indol-1-ylethyl)-N-methylaniline
• 1-(N-Methylanilinoethyl)indole
• N-[2-(1H-indol-1-yl)ethyl]-N-methylaniline
• N-Maei
• DTXSID70162381
• 1H-Indole-1-ethanamine, N-methyl-N-phenyl-
• 143305-98-0

• Inchi： 1S/C17H18N2/c1-18(16-8-3-2-4-9-16)13-14-19-12-11-15-7-5-6-10-17(15)19/h2-12H,13-14H2,1H3
• InChI Key： GNSJKXCZDBQCCW-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)CCN(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.14714
• Monoisotopic Mass: 250.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 415.8°Cat760mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.585
• PSA: 8.17